![molecular formula C9H12N2O2 B6167453 6,6-dimethyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid CAS No. 949034-53-1](/img/new.no-structure.jpg)
6,6-dimethyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid
Overview
Description
This compound is characterized by its unique structure, which includes a cyclopenta[c]pyrazole ring system with a carboxylic acid functional group.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6,6-dimethyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid typically involves the cyclization of appropriate precursors under specific conditions.
Industrial Production Methods
Industrial production methods for this compound are still under development, given its relatively recent discovery. scalable synthetic routes are being explored to facilitate its production for research and potential commercial applications.
Chemical Reactions Analysis
Types of Reactions
6,6-dimethyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can yield reduced forms of the compound.
Substitution: The compound can undergo substitution reactions, particularly at the carboxylic acid group.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives depending on the nucleophile employed.
Scientific Research Applications
6,6-dimethyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid has several scientific research applications:
Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.
Biology: The compound is being studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent.
Industry: The compound’s unique structure makes it a candidate for various industrial applications, including materials science.
Mechanism of Action
The mechanism of action of 6,6-dimethyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid involves its interaction with specific molecular targets. The compound’s structure allows it to bind to certain enzymes or receptors, thereby modulating their activity. The exact pathways and targets are still under investigation, but preliminary studies suggest involvement in key biochemical pathways.
Comparison with Similar Compounds
Similar Compounds
Similar compounds include other cyclopenta[c]pyrazole derivatives and related heterocyclic compounds such as:
- 1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxylic acid
- 2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxylic acid
Uniqueness
What sets 6,6-dimethyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid apart is its unique substitution pattern, which imparts distinct chemical and biological properties.
Properties
CAS No. |
949034-53-1 |
|---|---|
Molecular Formula |
C9H12N2O2 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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